Cas no 2229558-09-0 (tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-hydroxyphenyl}carbamate
• CAS No: 2229558-09-0
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6255752
• PubChem ID: 165682021
• Update Time: 2025-10-22

tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-hydroxyphenyl}carbamate
• EN300-1871971
• tert-butyl N-{3-[1-(aminomethyl)cyclobutyl]-4-hydroxyphenyl}carbamate
• 2229558-09-0

• Inchi： 1S/C16H24N2O3/c1-15(2,3)21-14(20)18-11-5-6-13(19)12(9-11)16(10-17)7-4-8-16/h5-6,9,19H,4,7-8,10,17H2,1-3H3,(H,18,20)
• InChI Key： OXJYRIUSSMNYNF-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C1(CN)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-hydroxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{3-[1-(aminomethyl)cyclobutyl]-4-hydroxyphenyl}carbamate (CAS No. 2229558-09-0)

The compound tert-butyl N-{3-[1-(aminomethyl)cyclobutyl]-4-hydroxyphenyl}carbamate (CAS No. 2229558-09-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclobutyl ring and a hydroxyphenyl group, makes it a valuable intermediate in the synthesis of complex drug candidates. Researchers are increasingly interested in this compound due to its potential applications in targeted therapies and enzyme inhibition studies.

One of the key features of tert-butyl N-{3-[1-(aminomethyl)cyclobutyl]-4-hydroxyphenyl}carbamate is its carbamate functional group, which is known for its stability and versatility in medicinal chemistry. This group is often utilized to enhance the bioavailability and metabolic stability of drug molecules. The presence of the aminomethyl moiety further adds to its reactivity, enabling it to participate in various coupling reactions essential for drug development.

In recent years, the demand for tert-butyl N-{3-[1-(aminomethyl)cyclobutyl]-4-hydroxyphenyl}carbamate has surged, particularly in the context of small molecule drug discovery and proteolysis-targeting chimeras (PROTACs). These areas are currently among the most searched topics in pharmaceutical research, reflecting the growing interest in innovative therapeutic approaches. The compound's ability to act as a building block for protein degraders and kinase inhibitors has positioned it as a focal point in modern drug design.

From a synthetic perspective, the preparation of tert-butyl N-{3-[1-(aminomethyl)cyclobutyl]-4-hydroxyphenyl}carbamate involves multi-step organic reactions, including Boc protection and cyclobutane ring formation. These processes are critical for achieving high purity and yield, which are essential for its application in preclinical studies. The compound's CAS No. 2229558-09-0 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

The pharmacological potential of tert-butyl N-{3-[1-(aminomethyl)cyclobutyl]-4-hydroxyphenyl}carbamate is further underscored by its compatibility with high-throughput screening (HTS) platforms. This compatibility allows researchers to rapidly evaluate its interactions with biological targets, accelerating the discovery of novel therapeutics. Additionally, its structural motifs align with current trends in fragment-based drug design (FBDD), a strategy gaining traction in the pharmaceutical industry.

Environmental and safety considerations are also paramount when working with tert-butyl N-{3-[1-(aminomethyl)cyclobutyl]-4-hydroxyphenyl}carbamate. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its integrity. The compound's stability under various conditions makes it a reliable choice for long-term research projects, addressing common concerns about compound degradation and storage stability.

In conclusion, tert-butyl N-{3-[1-(aminomethyl)cyclobutyl]-4-hydroxyphenyl}carbamate (CAS No. 2229558-09-0) represents a versatile and promising compound in the realm of drug discovery. Its structural complexity and functional diversity align with contemporary research priorities, such as targeted protein degradation and precision medicine. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing therapeutic innovations.